Cas no 1516877-44-3 (ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate)

Ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its pyrazole-containing structure, which is integral to the development of pharmaceuticals and agrochemicals. The compound features an ester group and an amino functionality, enabling further derivatization through reactions such as amidation, hydrolysis, or condensation. Its 1-methylpyrazole moiety enhances stability and influences reactivity in heterocyclic chemistry. This compound is useful in constructing biologically active molecules, including potential kinase inhibitors or antimicrobial agents. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications requiring precise molecular frameworks.

ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate structure

1516877-44-3 structure

Product Name:ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate

CAS No:1516877-44-3

MF:C₈H₁₃N₃O₂

MW:183.207721471786

MDL:MFCD26692372

CID:5302152

PubChem ID:83439139

Update Time:2025-06-06

ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-acetic acid, α-amino-1-methyl-, ethyl ester
- EN300-891793
- 1516877-44-3
- ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate
- MDL： MFCD26692372
- Inchi： 1S/C8H13N3O2/c1-3-13-8(12)7(9)6-4-5-10-11(6)2/h4-5,7H,3,9H2,1-2H3
- InChI Key： FKVRGKLXZAAEAC-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C1=CC=NN1C)N)=O

Computed Properties

Exact Mass: 183.100776666g/mol
Monoisotopic Mass: 183.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 70.1Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 287.6±25.0 °C(Predicted)
pka: 6.77±0.50(Predicted)

ethyl 2-amino-2-(1-methyl-1H-pyrazol-5-yl)acetate Pricemore >>

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